Cas no 7095-82-1 (Bicyclo[3.1.1]hept-2-ene)

• Product name: Bicyclo[3.1.1]hept-2-ene
• CAS No: 7095-82-1
• MF: C₇H₁₀
• MW: 94.1543
• CID: 546350
• PubChem ID: 14524652

Bicyclo[3.1.1]hept-2-ene Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]hept-2-ene
• bicyclo[3.1.1]hept-3-ene
• 7095-82-1
• DTXSID20561264

• Inchi： InChI=1S/C7H10/c1-2-6-4-7(3-1)5-6/h1-2,6-7H,3-5H2
• InChI Key： DEVHXDJLQMAWLM-UHFFFAOYSA-N
• SMILES： C1C=CC2CC1C2

Computed Properties

• Exact Mass: 94.0783
• Monoisotopic Mass: 94.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0